Cas no 14646-73-2 (Pregn-7-en-20-one,3-(acetyloxy)-, (3b,5a)- (9CI))

• Product Name: Pregn-7-en-20-one,3-(acetyloxy)-, (3b,5a)- (9CI)
• CAS No: 14646-73-2
• MF: C₂₃H₃₄O₃
• MW: 358.514267444611
• CID: 222054
• PubChem ID: 228156
• Update Time: 2025-04-19

Pregn-7-en-20-one,3-(acetyloxy)-, (3b,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-7-en-20-one,3-(acetyloxy)-, (3b,5a)- (9CI)
• 5a-Pregn-7-en-20-one, 3b-hydroxy-, acetate (6CI,8CI)
• NSC20797
• 14646-73-2
• NSC-20797

• Inchi： 1S/C23H34O3/c1-14(24)19-7-8-20-18-6-5-16-13-17(26-15(2)25)9-11-22(16,3)21(18)10-12-23(19,20)4/h6,16-17,19-21H,5,7-13H2,1-4H3/t16-,17-,19+,20-,21-,22-,23+/m0/s1
• InChI Key： RKUGQNVJEOJTPM-PHZNQTIWSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)[C@H](C1)CC=C1[C@@H]3CC[C@H](C(C)=O)[C@@]3(C)CC[C@H]21

Computed Properties

• Exact Mass: 358.25100
• Monoisotopic Mass: 358.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 452.9°C at 760 mmHg
• Flash Point: 194.2°C
• Refractive Index: 1.533
• PSA: 43.37000
• LogP: 5.08610